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The remarkable correspondence between the thermodynamics of the Bafiados-Teitelboim-Zanelli (BTZ) black
hole and calculations within two-dimensional Conformal Field Theory (CFT) stands as a cornerstone of the
AdS/CFT correspondence. This guide provides a detailed comparison of these two approaches, highlighting
the precise agreement in their predictions for the thermodynamic properties of the BTZ black hole.

I. Theoretical Frameworks: A Duality of Perspectives

The validation of BTZ black hole thermodynamics through CFT calculations is rooted in the AAS/CFT
correspondence, which posits a duality between a theory of quantum gravity in a d-dimensional Anti-de Sitter
(AdS) spacetime and a conformal field theory on its (d-1)-dimensional boundary. In the context of the BTZ
black hole, which is a solution to Einstein's equations in (2+1)-dimensional AdS space, the dual theory is a 2D
CFT.

BTZ Black Hole Thermodynamics: The thermodynamics of a BTZ black hole is derived from its metric, which
describes the geometry of spacetime around it. Key thermodynamic quantities such as the Bekenstein-
Hawking entropy and the Hawking temperature are determined by the properties of the black hole's event
horizon.

Conformal Field Theory Calculations: In the dual 2D CFT, the microscopic states of the black hole are
proposed to be described by the states of the CFT. The entropy of the black hole is then calculated by
counting the degeneracy of these states at a given energy level, a task for which the Cardy formula is a
powerful tool.

Il. Comparative Analysis of Thermodynamic Quantities

The following table summarizes the key thermodynamic quantities of a rotating BTZ black hole as calculated
from the gravitational (BTZ) and the field theory (CFT) perspectives, demonstrating their exact
correspondence.
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Thermodynamic Quantity

BTZ Black Hole Calculation

2D Conformal Field Theory
Calculation

Mass (M)

Derived from the ADM mass of the

spacetime.

Corresponds to the energy of the
CFT state, related to the
eigenvalues of the Virasoro
generators, ngcontent-ng-
¢c4139270029="" _nghost-ng-
€3278073658="" class="inline ng-

star-inserted">
and

L,L™0

Angular Momentum (J)

An intrinsic property of the rotating

black hole solution.

Corresponds to the momentum of
the CFT state, related to the
difference between the eigenvalues
of the Virasoro generators,

and

L,L"0

Bekenstein-Hawking Entropy (SBH)

Proportional to the area
(circumference) of the event

horizon:

Spn = 5-SBH=4G2mnr+

Given by the Cardy formula:
ngcontent-ng-c4139270029=""
_nghost-ng-c3278073658=""
class="inline ng-star-inserted">

Scrr = 22V + 22V 0} {6} }SCFT=2r6CL O+

Hawking Temperature (TH)

Determined by the surface gravity of

the event horizon:

2

Ty = %TH=2TI12 r+r+2-r-2

Corresponds to the temperature of
the CFT.

Here, ngcontent-ng-c4139270029="" nghost-ng-c3278073658="" class="inline ng-star-inserted">

r T+
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and ngcontent-ng-c4139270029=""_nghost-ng-c3278073658="" class="inline ng-star-inserted">
r_r—=

are the outer and inner horizon radii of the BTZ black hole,
GG

is the three-dimensional Newton's constant,

In

is the AdS radius,

cC

and

cC’

are the central charges of the CFT, and

L,LO

and

L,L"0

are the eigenvalues of the zero-mode Virasoro generators.

lll. Experimental and Calculational Protocols

A. BTZ Black Hole Thermodynamics: Derivation from the Metric

The starting point for calculating the thermodynamic properties of a BTZ black hole is its metric:

ds® = - N(r) d* +Ij('2) + 1% (dp + N? (P)dr)’ ds2=-N(r)2dt2+N(r)2dr2+r2 (d+N(r)dt)?2

where
NGY' = ~8GM + 5 + 186G N(r) 2=-8GM+12r2+r2166232
and

N’ (1) = = 4GING (r)=-r246]

The step-by-step protocol for deriving the thermodynamic quantities is as follows:
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« |dentify the Event Horizon: The event horizon, ngcontent-ng-c4139270029=""_nghost-ng-c3278073658=""
class="inline ng-star-inserted">

r, r+
, is the larger root of the equation

N’ =0N(r)2=0

« Calculate the Bekenstein-Hawking Entropy: The entropy is proportional to the area of the event horizon,

which in 2+1 dimensions is its circumference. The formula is ngcontent-ng-c4139270029="" _nghost-ng-

€3278073658="" class="inline ng-star-inserted">

A = 2. SBH=4GA=4G2mr+

SBH

¢ Calculate the Hawking Temperature: The Hawking temperature is determined by the surface gravity,
ngcontent-ng-c4139270029=""_nghost-ng-c3278073658="" class="inline ng-star-inserted">

KK
, at the event horizon, where

Ty = 5= TH=2mnK

. The surface gravity is given by

K= ’2*12;’2* K=12r+r+2-r-2

, Where ngcontent-ng-c4139270029=""_nghost-ng-c3278073658="" class="inline ng-star-inserted">
r_r—

is the inner horizon radius.

o Express Mass and Angular Momentum: The mass (M) and angular momentum (J) of the black hole are
related to the horizon radii by ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-
star-inserted">

M =" M=8G12r+2+r-2

8GI

and ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

J=553=4Glr+r-
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B. CFT Calculation: Application of the Cardy Formula

The entropy of a 2D CFT at high temperature is given by the Cardy formula. The protocol for its application to
the BTZ black hole is:

« |dentify the Dual CFT: The CFT dual to the BTZ black hole is a 2D CFT with a central charge determined
by the AdS radius and Newton's constant.

» Determine the Central Charge: The central charges for the left- and right-moving sectors of the CFT are
given by

c=t=4Lc=c"=26G31

+ Relate Black Hole Parameters to CFT States: The mass and angular momentum of the BTZ black hole are
mapped to the eigenvalues of the Virasoro generators,

L,LO

and

L,L"0

, of the CFT:

o Ly = Mi+J)LO=21(ML+])
o Ly =iMi-J)L 0=21(ML-J)

o Apply the Cardy Formula: The entropy of the CFT is calculated using the Cardy formula: ngcontent-ng-
€4139270029="" nghost-ng-c3278073658="" class="inline ng-star-inserted">

Scrr = 27V + 27V SCFT=2n6cLO+2m6C L0

» Verify Agreement: Substituting the expressions for

cC

L,L0
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,and
L,L 0

into the Cardy formula yields an expression for the entropy that exactly matches the Bekenstein-Hawking
entropy of the BTZ black hole.

IV. Visualizing the Validation

The following diagrams illustrate the logical flow of the validation process, from the fundamental parameters
of each theory to the final agreement on the thermodynamic quantities.

BTZ Black Hole (Gravity Side)

TH-=(3r+A2 NS AD2 A D F4+) »
F yEALTI1arss

TH-=(x » Hawking Temperature (TH)

N@OM2=0 SBH = 2mr+ / 4G

BTZ Metric Horizon Radii (r+, 1-)

\

Bekenstein-Hawking Entropy (SBH)

»| Mass (M) & Angular Momentum (J)

Click to download full resolution via product page

Figure 1: Workflow for calculating BTZ black hole thermodynamics.
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Figure 2: Workflow for calculating entropy in the dual 2D CFT.
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Figure 3: Logical relationship of the AAS/CFT validation.

V. Conclusion

The precise agreement between the thermodynamic properties of the BTZ black hole, calculated from its
geometric properties, and the statistical mechanical calculations in the dual 2D Conformal Field Theory
provides powerful evidence for the validity of the AAS/CFT correspondence. This successful validation not
only demystifies the microscopic origins of black hole entropy for this specific case but also serves as a
crucial theoretical laboratory for exploring the profound connections between gravity and quantum field
theory.

« To cite this document: BenchChem. [Validating BTZ Black Hole Thermodynamics with CFT Calculations: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://mwww.benchchem.com/product/b1192422#validating-btz-black-hole-thermodynamics-with-cft-
calculations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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